Cas no 1706441-78-2 (2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine)

• Product Name: 2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine
• CAS No: 1706441-78-2
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• MDL: MFCD29034799
• CID: 5161699
• PubChem ID: 86262207
• Update Time: 2026-03-04

2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(3-azetidinylmethyl)thio]-4,6-dimethyl-
• 2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine

• MDL： MFCD29034799
• Inchi： 1S/C10H15N3S/c1-7-3-8(2)13-10(12-7)14-6-9-4-11-5-9/h3,9,11H,4-6H2,1-2H3
• InChI Key： IZYNGJHNEQKUGP-UHFFFAOYSA-N
• SMILES： C1(SCC2CNC2)=NC(C)=CC(C)=N1

Additional information on 2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine

Comprehensive Overview of 2-{[(Azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine (CAS No. 1706441-78-2)

2-{[(Azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine (CAS No. 1706441-78-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidine core substituted with a sulfanyl-azetidine moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes contribute to its potential in modulating biological pathways, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s CAS number 1706441-78-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. With the growing demand for small-molecule therapeutics, 2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine has emerged as a candidate for targeted drug design, especially in oncology and infectious disease research. Its sulfur-containing linker enhances binding affinity to biological targets, a feature highly sought after in modern medicinal chemistry.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine. Computational models frequently highlight its compatibility with enzyme active sites, aligning with searches for "kinase inhibitor scaffolds" or "heterocyclic drug candidates." Additionally, its agrochemical potential is being explored, as researchers investigate its role in plant protection and sustainable farming solutions—a hot topic amid global food security concerns.

From a synthetic chemistry perspective, the compound’s azetidine ring offers conformational rigidity, while the methylpyrimidine group provides metabolic stability. These properties are frequently queried in SEO trends related to "bioisosteres in drug design" and "fragment-based lead optimization." Laboratories optimizing high-throughput screening libraries often prioritize such structurally diverse building blocks to expand their chemical space.

Regulatory and safety profiles of CAS 1706441-78-2 are rigorously documented to comply with international standards like REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are recommended due to its reactive sulfanyl group. Environmental impact studies suggest low ecotoxicity, making it a candidate for green chemistry applications—a key focus area in 2024’s sustainable science initiatives.

The commercial availability of 2-{[(azetidin-3-yl)methyl]sulfanyl}-4,6-dimethylpyrimidine through specialty chemical suppliers has increased, driven by demand from contract research organizations (CROs) and academic institutions. Price fluctuations correlate with raw material costs for azetidine derivatives, a trending search term in chemical procurement platforms. Patent landscapes reveal its inclusion in novel bioconjugation techniques, particularly for antibody-drug conjugates (ADCs) in cancer therapy.

Analytical characterization of this compound typically involves LC-MS and NMR spectroscopy, with fragmentation patterns widely discussed in open-access chemistry forums. Its chromatographic behavior under reversed-phase conditions makes it a useful reference standard for method development—another frequently searched application in analytical science circles.

Future research directions for 1706441-78-2 may explore its photophysical properties for material science applications, particularly in organic electronics. The compound’s electron-rich pyrimidine system shows promise in OLED precursor development, aligning with renewable energy technology trends. Such interdisciplinary potential reinforces its status as a multifaceted research chemical with expanding commercial relevance.